4-Bromo-2-((3-methyloxetan-3-y1jmethoxy)benzonitrile

• IUPAC Name: 4-bromo-2-[(3-methyloxetan-3-yl)methoxy]benzonitrile
• InChI: InChI=1S/C12H12BrNO2/c1-12(6-15-7-12)8-16-11-4-10(13)3-2-9(11)5-14/h2-4H,6-8H2,1H3
• InChI Key: ZJTWZFTTYNLFFD-UHFFFAOYSA-N
• Canonical SMILES: CC1(COC1)COC2=C(C=CC(=C2)Br)C#N
• Molecular Formula: C12H12BrNO2
• Molecular Weight: 282.13 g/mol

Description

4-Bromo-2-((3-methyloxetan-3-y1jmethoxy)benzonitrile is a chemical compound. It is used for research and development purposes.

Scientific Research Applications

Synthesis and Structural Analysis

• A study detailed the synthesis of a tridentate NNN ligand and its complex with cobalt(II), showing potential anticancer activity against U937 human monocytic cells. This research demonstrates the synthetic versatility of benzonitrile derivatives and their applications in medicinal chemistry (Bera et al., 2021).

Environmental Degradation and Toxicity

• Research on the microbial degradation of benzonitrile herbicides, including bromoxynil, highlighted the environmental fate of these compounds. It focused on degradation pathways, metabolites, and the microorganisms involved, emphasizing the environmental impact of brominated benzonitriles (Holtze et al., 2008).

Biochemical and Health Implications

• A study on the cytotoxic effects of benzonitrile pesticides, including bromoxynil, assessed their impact on human cell lines. This work contributes to understanding the potential health risks associated with exposure to brominated benzonitriles (Lovecká et al., 2015).

Antioxidant Properties

• Investigation into bromophenols, which are structurally related to brominated benzonitriles, revealed their potent antioxidant activity. This suggests potential research applications of brominated compounds in developing antioxidant agents (Olsen et al., 2013).